![molecular formula C10H15N3O2 B6629192 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone](/img/structure/B6629192.png)
1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone, also known as HMPPE, is a chemical compound that has been extensively studied for its potential applications in scientific research. HMPPE is a pyrazole-based compound that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research areas.
Mechanism of Action
The exact mechanism of action of 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone is not fully understood, but it is thought to act by modulating the activity of certain signaling pathways in the brain. Specifically, this compound has been shown to interact with the GABAergic and glutamatergic systems, which are involved in the regulation of neural activity and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulating the activity of certain neurotransmitters and receptors, reducing oxidative stress, and promoting cell survival. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for use in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone in lab experiments is its ability to modulate the activity of specific signaling pathways in the brain, allowing researchers to investigate the role of these pathways in various physiological processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental setups.
Future Directions
There are a number of potential future directions for research on 1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone, including investigating its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as exploring its potential as a tool for studying the role of specific signaling pathways in the brain. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone can be synthesized using a variety of methods, including the reaction of 3-hydroxy-3-methylpyrrolidine and 1H-pyrazol-5-ylacetyl chloride in the presence of a base such as triethylamine. Other methods of synthesis have also been reported, including the use of alternative starting materials and different reaction conditions.
Scientific Research Applications
1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone has been investigated for its potential applications in a range of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In particular, this compound has been shown to have a range of effects on the central nervous system, including modulating the activity of certain neurotransmitters and receptors.
Properties
IUPAC Name |
1-(3-hydroxy-3-methylpyrrolidin-1-yl)-2-(1H-pyrazol-5-yl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2/c1-10(15)3-5-13(7-10)9(14)6-8-2-4-11-12-8/h2,4,15H,3,5-7H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXHHKRRERMXBDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(C1)C(=O)CC2=CC=NN2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.